Cas no 1934369-16-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hydroxycarbamoyl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hydroxycarbamoyl)propanoic acid
• CAS No: 1934369-16-0
• MF: C₁₉H₁₈N₂O₆
• MW: 370.356025218964
• CID: 5162786
• PubChem ID: 131026100
• Update Time: 2025-05-25

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hydroxycarbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(hydroxyamino)-4-oxo-
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hydroxycarbamoyl)propanoic acid

• Inchi： 1S/C19H18N2O6/c22-17(23)9-16(18(24)21-26)20-19(25)27-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16,26H,9-10H2,(H,20,25)(H,21,24)(H,22,23)
• InChI Key： DDWJZWLFMGWLJC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C(NO)=O

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hydroxycarbamoyl)propanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hydroxycarbamoyl)propanoic acid (CAS No. 1934369-16-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hydroxycarbamoyl)propanoic acid (CAS No. 1934369-16-0) is a specialized organic compound widely utilized in peptide synthesis and biochemical research. This compound, often abbreviated as Fmoc-HAHA-OH, belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). Its unique structure, featuring both Fmoc and hydroxycarbamoyl functional groups, makes it a valuable building block for designing peptides with enhanced stability and bioactivity.

The growing interest in peptide-based therapeutics and drug discovery has increased the demand for high-quality Fmoc-protected amino acids. Researchers frequently search for terms like "Fmoc-HAHA-OH applications", "CAS 1934369-16-0 solubility", and "peptide synthesis reagents", highlighting the compound's relevance in modern biochemistry. Its role in constructing hydroxamic acid-containing peptides—a class of molecules with applications in enzyme inhibition and cancer research—further underscores its importance.

From a structural perspective, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hydroxycarbamoyl)propanoic acid combines the Fmoc group (a staple in SPPS for temporary amine protection) with a hydroxycarbamoyl moiety, which is pivotal for metal chelation and protease inhibition. This dual functionality enables the synthesis of peptides with tailored properties, such as improved bioavailability and target specificity. Recent studies have explored its use in developing HDAC inhibitors, a hot topic in epigenetics and oncology research.

In terms of practical applications, CAS 1934369-16-0 is often employed in automated peptide synthesizers, where its compatibility with standard Fmoc-chemistry protocols ensures efficient coupling and deprotection cycles. Questions like "How to handle Fmoc-HAHA-OH storage?" or "Fmoc-HAHA-OH vs. Boc-protected analogs" are common among synthetic chemists, reflecting the need for optimized handling and comparative data. The compound's stability in DMF and DCM solvents further enhances its utility in lab settings.

Beyond peptide synthesis, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hydroxycarbamoyl)propanoic acid has garnered attention in material science for designing biofunctionalized surfaces. Its ability to introduce hydroxamic acid groups onto polymers or nanoparticles aligns with trends in bioconjugation and targeted drug delivery. Searches for "hydroxamic acid peptide linkers" or "Fmoc-HAHA-OH conjugation techniques" highlight its interdisciplinary appeal.

Quality control of CAS 1934369-16-0 is another critical area, with HPLC and MS analysis being standard for verifying purity. Researchers often inquire about "Fmoc-HAHA-OH analytical methods" or "CAS 1934369-16-0 suppliers", emphasizing the need for reliable sourcing and characterization. The compound's melting point and solubility profile are also frequently discussed, as they impact reaction yields and scalability.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(hydroxycarbamoyl)propanoic acid (CAS No. 1934369-16-0) is a versatile tool in peptide chemistry and beyond. Its integration into cutting-edge research—from therapeutic development to nanotechnology—demonstrates its enduring value. As the scientific community continues to explore custom peptide modifications and bioconjugation strategies, this compound will likely remain a cornerstone of innovation.